Cas no 183173-94-6 (Methyl 2-hydroxy-2-(2-hydroxyphenyl)acetate)

• Product Name: Methyl 2-hydroxy-2-(2-hydroxyphenyl)acetate
• CAS No: 183173-94-6
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 6104316
• PubChem ID: 77779921
• Update Time: 2025-06-15

Methyl 2-hydroxy-2-(2-hydroxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(2-hydroxyphenyl)acetate
• SCHEMBL18177743
• EN300-1868993
• 183173-94-6
• Methyl 2-hydroxy-2-(2-hydroxyphenyl)acetate

• Inchi： 1S/C9H10O4/c1-13-9(12)8(11)6-4-2-3-5-7(6)10/h2-5,8,10-11H,1H3
• InChI Key： QXDDRDXOQLEVAT-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 182.05790880g/mol
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on Methyl 2-hydroxy-2-(2-hydroxyphenyl)acetate

Methyl 2-hydroxy-2-(2-hydroxyphenyl)acetate (CAS No. 183173-94-6): A Comprehensive Overview

Methyl 2-hydroxy-2-(2-hydroxyphenyl)acetate, identified by its CAS number 183173-94-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This ester derivative, characterized by its hydroxyl groups and phenyl ring substitution, has garnered attention due to its potential applications in various biochemical pathways and synthetic methodologies. The structural features of this molecule make it a valuable candidate for further exploration in drug development, particularly in the context of novel therapeutic agents and intermediates.

The compound's molecular structure consists of a central acetic acid moiety esterified with a methyl group, flanked by two hydroxyl functionalities. One of these hydroxyl groups is directly attached to the carbonyl carbon, while the other is positioned on a phenyl ring that is further substituted with another hydroxyl group at the ortho position. This unique arrangement imparts distinct chemical properties that make it suitable for various synthetic transformations and biological interactions.

In recent years, the pharmaceutical industry has seen a surge in interest for molecules that exhibit both metabolic stability and bioavailability. Methyl 2-hydroxy-2-(2-hydroxyphenyl)acetate has been studied for its potential role as a precursor in the synthesis of more complex molecules, including those with anti-inflammatory and antioxidant properties. The presence of multiple hydroxyl groups allows for facile functionalization via esterification, etherification, or oxidation reactions, making it a versatile building block in organic synthesis.

One of the most compelling aspects of this compound is its potential application in the development of novel drug candidates. Researchers have been exploring its derivatives as inhibitors of key enzymes involved in inflammatory pathways, such as COX-2 and LOX. The hydroxyl groups on the phenyl ring provide a scaffold for interactions with biological targets, while the ester linkage offers stability under physiological conditions. This balance of properties makes it an attractive candidate for further investigation.

The synthesis of Methyl 2-hydroxy-2-(2-hydroxyphenyl)acetate can be achieved through various routes, including condensation reactions between salicylaldehyde derivatives and methyl acetoacetate. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing the environmental impact associated with traditional synthetic routes. These improvements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In addition to its pharmaceutical applications, Methyl 2-hydroxy-2-(2-hydroxyphenyl)acetate has shown promise in agricultural research. Its derivatives have been investigated as potential plant growth regulators due to their ability to modulate enzymatic activities involved in stress responses. The compound's stability under varying environmental conditions makes it suitable for formulation into agrochemical products that can enhance crop resilience and yield.

The analytical characterization of Methyl 2-hydroxy-2-(2-hydroxyphenyl)acetate involves a combination of spectroscopic techniques such as NMR, IR, and mass spectrometry. These methods provide detailed insights into its molecular structure and purity, ensuring that it meets the stringent requirements for pharmaceutical use. High-performance liquid chromatography (HPLC) has also been employed to assess its chemical stability and degradation pathways under different storage conditions.

Ongoing research continues to uncover new applications for Methyl 2-hydroxy-2-(2-hydroxyphenyl)acetate, particularly in the realm of nanomedicine and targeted drug delivery systems. Its ability to form stable complexes with nanoparticles has opened up possibilities for site-specific drug release mechanisms, improving therapeutic efficacy while minimizing side effects. Such innovations highlight the compound's versatility and potential impact on future medical treatments.

The regulatory landscape surrounding this compound is also evolving, with increasing emphasis on safety and efficacy assessments before commercialization. Regulatory bodies require comprehensive data on its pharmacokinetics, toxicity profiles, and environmental impact before approving its use in pharmaceutical or agrochemical products. This rigorous evaluation ensures that only compounds meeting high standards are brought to market.

In conclusion, Methyl 2-hydroxy-2-(2-hydroxyphenyl)acetate (CAS No. 183173-94-6) represents a promising compound with diverse applications across multiple industries. Its unique structural features make it valuable for synthetic chemistry, drug development, and agricultural research. As scientific understanding advances, new opportunities for leveraging this compound's properties are likely to emerge, further solidifying its importance in modern chemical and pharmaceutical research.